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Compound of Interest

Compound Name: SRX3177

Cat. No.: B10857418 Get Quote

Essential Safety and Handling Guide for
SRX3177
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of SRX3177, a potent triple-action inhibitor of CDK4/6, PI3K, and BRD4. Given its

cytotoxic properties, adherence to strict safety protocols is paramount to ensure personnel

safety and prevent contamination. This guide will serve as a preferred resource for laboratory

safety and chemical handling procedures involving SRX3177.

SRX3177: Physical and Chemical Properties at a
Glance
A clear understanding of the compound's properties is the first step toward safe handling. The

following table summarizes the key quantitative data for SRX3177.
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Property Value Source

Molecular Formula C31H32N6O4S [1][2]

Molecular Weight 584.69 g/mol [1]

CAS Number 2241237-51-2 [1]

Appearance Powder [1][3]

Solubility Soluble in DMSO (25 mg/mL) [3]

Storage (Powder) -20°C for up to 3 years [1][3]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Essential Personal Protective Equipment (PPE) for
Handling SRX3177
Due to its cytotoxic nature, a comprehensive PPE protocol is mandatory when handling

SRX3177. The following diagram outlines the essential personal protective equipment.
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Essential Personal Protective Equipment

Dedicated Lab Coat

Double Nitrile Gloves

Safety Goggles with Side Shields

NIOSH-Approved Respirator

Disposable Shoe Covers

Researcher

 Wears

 Wears

 Wears

 Wears

 Wears

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling SRX3177.

Operational Plan: Step-by-Step Guidance for
Handling SRX3177
A systematic workflow is critical to minimize exposure and ensure the integrity of the

experiment. The following diagram illustrates a standard operational workflow for handling

SRX3177 in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Designate and Prepare a
Containment Area

Don Full Personal
Protective Equipment

Gather All Necessary
Materials and Equipment

Weigh SRX3177 in a
Vented Balance Enclosure

Dissolve in DMSO within a
Certified Chemical Fume Hood

Prepare Aliquots for
Storage and Use

Decontaminate Work Surfaces
with an Appropriate Agent

Doff PPE in Designated Area

Dispose of All Waste in
Labeled Cytotoxic Waste Containers

Click to download full resolution via product page

Caption: General laboratory workflow for handling SRX3177.
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Disposal Plan for SRX3177 Waste
All materials that come into contact with SRX3177 must be treated as cytotoxic waste. This

includes, but is not limited to:

Solid Waste: Contaminated gloves, disposable lab coats, shoe covers, plasticware (e.g.,

pipette tips, centrifuge tubes), and any paper towels or bench protectors used in the work

area.

Liquid Waste: Unused or expired solutions of SRX3177, as well as any media or buffers

containing the compound.

Sharps: Needles and syringes used for dissolving or transferring SRX3177 solutions.

Disposal Procedure:

Segregation: All SRX3177 waste must be segregated from regular laboratory trash.

Containment:

Solid waste should be placed in a clearly labeled, leak-proof, and puncture-resistant

container designated for cytotoxic waste.

Liquid waste should be collected in a compatible, sealed, and clearly labeled container.

Sharps must be disposed of in a designated sharps container for cytotoxic waste.

Labeling: All waste containers must be clearly labeled with "Cytotoxic Waste" and the name

of the compound (SRX3177).

Final Disposal: Follow your institution's and local regulations for the final disposal of cytotoxic

waste. This is typically handled by a specialized hazardous waste disposal service.

Experimental Protocols Overview
While detailed, step-by-step experimental protocols for SRX3177 are not publicly available, its

application in research has been documented. SRX3177 has been utilized in various in vitro

studies to investigate its efficacy as an anti-cancer and anti-viral agent.
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Key Experimental Applications:

Cytotoxicity Assays: SRX3177 has demonstrated cytotoxic activity against various cancer

cell lines.[3] A common method to assess this is the MTT assay, which measures cell

viability.

Mechanism of Action Studies: Research has explored SRX3177's role as a triple inhibitor of

CDK4/6, PI3K, and BRD4.[1] This often involves techniques like Western blotting to analyze

the phosphorylation status of downstream targets.

Anti-Viral Research: SRX3177 has been investigated for its potential to inhibit viral

replication, including against SARS-CoV-2.[4]

Researchers planning to use SRX3177 should develop detailed, lab-specific protocols based

on the concentrations and cell lines reported in the relevant literature, always prioritizing safety

and containment.

By adhering to these safety and handling guidelines, researchers can confidently and safely

work with SRX3177, unlocking its potential in drug discovery and development while

maintaining a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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